Cas no 2287330-70-3 (5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole)

• Product Name: 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole
• CAS No: 2287330-70-3
• MF: C₈H₄ClF₄N₃
• MW: 253.584074020386
• CID: 5891837
• PubChem ID: 165974716
• Update Time: 2025-07-20

5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 2287330-70-3
• EN300-6750187
• 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole

• Inchi： 1S/C8H4ClF4N3/c9-4-1-6-7(2-5(4)10)16(15-14-6)3-8(11,12)13/h1-2H,3H2
• InChI Key： HWIFVBPIYLDYFB-UHFFFAOYSA-N
• SMILES： ClC1C(=CC2=C(C=1)N=NN2CC(F)(F)F)F

Computed Properties

• Exact Mass: 253.0029875g/mol
• Monoisotopic Mass: 253.0029875g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole

Comprehensive Overview of 5-Chloro-6-Fluoro-1-(2,2,2-Trifluoroethyl)-1H-1,2,3-Benzotriazole (CAS No. 2287330-70-3)

The compound 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole (CAS No. 2287330-70-3) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and materials science. Its unique structural features, including the benzotriazole core and trifluoroethyl substituent, make it a valuable building block for the development of novel pharmaceuticals and functional materials. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and advanced material synthesis.

One of the key reasons for the growing interest in 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole is its role as a versatile intermediate in organic synthesis. The presence of both chloro and fluoro substituents on the aromatic ring enhances its reactivity, allowing for selective functionalization. This property is particularly valuable in the design of targeted therapies, where precise molecular modifications are crucial. Additionally, the trifluoroethyl group contributes to the compound's metabolic stability, a feature highly sought after in the development of new therapeutic agents.

In the context of current research trends, CAS No. 2287330-70-3 aligns with the increasing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a widely used strategy to improve the pharmacokinetic properties of drug candidates, and this compound's fluoro and trifluoroethyl groups make it an attractive scaffold for such applications. Recent studies have highlighted the importance of fluorinated benzotriazoles in the development of kinase inhibitors and antimicrobial agents, further underscoring the relevance of this molecule.

From a synthetic chemistry perspective, 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole offers several advantages. Its robust structure allows for a wide range of chemical transformations, including cross-coupling reactions and nucleophilic substitutions. These reactions are fundamental to the construction of complex molecules, making this compound a valuable tool for chemists working in both academia and industry. The compound's stability under various reaction conditions also enhances its utility in multi-step synthetic routes.

Another area where CAS No. 2287330-70-3 shows promise is in the development of advanced materials. The benzotriazole moiety is known for its ability to coordinate with metals, making it a potential candidate for use in catalysts and electronic materials. Researchers are exploring its incorporation into polymers and small-molecule semiconductors, where its electronic properties could lead to improved performance in devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

The safety and handling of 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole are also topics of interest for laboratory professionals. While the compound is not classified as hazardous under standard conditions, proper storage and handling procedures are recommended to ensure its stability and longevity. This includes protection from moisture and extreme temperatures, as well as the use of appropriate personal protective equipment (PPE) during handling.

In summary, 5-chloro-6-fluoro-1-(2,2,2-trifluoroethyl)-1H-1,2,3-benzotriazole (CAS No. 2287330-70-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structural attributes, combined with its reactivity and stability, make it a valuable asset for researchers and industry professionals alike. As the demand for fluorinated and heterocyclic compounds continues to rise, this molecule is poised to play an increasingly important role in the development of next-generation therapeutics and materials.